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Compound of Interest

Compound Name: Nisamycin

Cat. No.: B119433 Get Quote

Nisamycin, a member of the manumycin group of antibiotics, is a secondary metabolite

produced by the actinomycete, Streptomyces sp. K106.[1] This document provides a

comprehensive overview of the origin, production, and biological activities of Nisamycin,

tailored for researchers, scientists, and drug development professionals.

Discovery and Taxonomy of the Producing
Organism
Nisamycin was first isolated from the culture broth of Streptomyces sp. K106.[1] The genus

Streptomyces is a large and diverse group of Gram-positive, filamentous bacteria found

predominantly in soil and decaying vegetation. They are renowned for their complex secondary

metabolism, which is the source of a wide array of clinically significant antibiotics.

The producing strain, K106, was identified and designated as belonging to the genus

Streptomyces based on its taxonomic features.[1]

Physicochemical Properties
Nisamycin is characterized as a pale yellow powder.[1] Its structural elucidation, accomplished

through detailed NMR spectral analyses and comparison with other manumycin group

antibiotics, confirmed its place within this class of compounds.

Quantitative Data
Nisamycin exhibits a range of biological activities, including antibacterial effects against Gram-

positive bacteria, antifungal activity, and notable cytotoxicity against tumor cell lines.[1]
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Table 1: Antimicrobial Spectrum of Nisamycin
Target Organism Type Activity

Various Gram-positive bacteria Bacteria Active

Various fungi Fungi Active

Note: Specific Minimum Inhibitory Concentration (MIC) values from the original discovery

documentation are not publicly available.

Table 2: Cytotoxic Activity of Nisamycin
Cell Line Cancer Type Activity

P388 leukemia Leukemia Cytotoxic

B16 melanoma Melanoma Cytotoxic

Note: Specific IC50 values from the original discovery documentation are not publicly available.

Experimental Protocols
The following sections detail the generalized experimental protocols for the fermentation of

Streptomyces sp. K106 and the subsequent isolation and purification of Nisamycin, based on

the methods described in the initial discovery and common practices for actinomycete antibiotic

production.

Fermentation of Streptomyces sp. K106
The production of Nisamycin is achieved through submerged fermentation of Streptomyces

sp. K106.

4.1.1. Media and Culture Conditions

A typical fermentation process for Streptomyces involves a seed culture followed by a

production culture.

Seed Medium: A suitable medium for vegetative growth, such as a tryptic soy broth or a

yeast extract-malt extract broth.
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Production Medium: A complex medium designed to enhance secondary metabolite

production. A representative composition would include:

Carbon sources: Starch, glucose

Nitrogen sources: Soybean meal, peptone, yeast extract

Inorganic salts: CaCO₃, K₂HPO₄, MgSO₄·7H₂O, NaCl

Fermentation Parameters:

Temperature: 28-30°C

pH: Maintained around 7.0

Aeration: Agitation at 150-250 rpm in shake flasks or sparging in a fermenter.

Incubation time: 5-10 days.

4.1.2. Experimental Workflow: Fermentation
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Fermentation Workflow for Nisamycin Production
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Caption: A generalized workflow for the fermentation of Streptomyces sp. K106 to produce

Nisamycin.

Isolation and Purification of Nisamycin
Nisamycin is isolated from the culture broth through a multi-step purification process.[1]
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4.2.1. Extraction

The culture broth is centrifuged or filtered to separate the mycelium from the supernatant.

The supernatant is then extracted with an organic solvent such as ethyl acetate.

The organic phases are combined and concentrated under reduced pressure to yield a crude

extract.

4.2.2. Chromatographic Purification

Silica Gel Column Chromatography: The crude extract is subjected to silica gel column

chromatography, eluting with a gradient of a non-polar to a polar solvent system (e.g.,

chloroform-methanol). Fractions are collected and tested for activity.

Preparative Thin-Layer Chromatography (TLC): Active fractions from the column

chromatography are further purified by preparative TLC on silica gel plates.

Sephadex LH-20 Column Chromatography: The final purification step involves size-exclusion

chromatography on a Sephadex LH-20 column to remove any remaining small molecule

impurities.

4.2.3. Experimental Workflow: Isolation and Purification
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Isolation and Purification of Nisamycin
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Putative Biosynthetic Pathway of Nisamycin
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Proposed Mechanism of Cytotoxic Action of Nisamycin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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